Tert-butyl 8-amino-3-azabicyclo[3.2.1]octane-3-carboxylate

• IUPAC Name: tert-butyl 8-amino-3-azabicyclo[3.2.1]octane-3-carboxylate
• InChI: InChI=1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-8-4-5-9(7-14)10(8)13/h8-10H,4-7,13H2,1-3H3
• InChI Key: HLEQZRPOOJVDHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCC(C1)C2N
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol
• CAS RN: 1330763-51-3

Description

Tert-butyl 8-amino-3-azabicyclo[3.2.1]octane-3-carboxylate, also known as TBTA, is a bicyclic compound. It is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities. It is a white crystalline powder that is soluble in organic solvents.

Synthesis Analysis

The synthesis of this compound has attracted attention from many research groups worldwide. Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of this compound is characterized by an 8-azabicyclo[3.2.1]octane scaffold. The IUPAC name is tert-butyl (1R,5S)-3-amino-8-azabicyclo[3.2.1]octane-8-carboxylate. The molecular formula is C12H22N2O2.

Chemical Reactions Analysis

The chemical reactions involving this compound are primarily related to its role in the synthesis of tropane alkaloids. The stereochemical control in these reactions is achieved directly in the transformation that generates the 8-azabicyclo[3.2.1]octane architecture.

Physical And Chemical Properties Analysis

This compound is a white crystalline powder that is soluble in organic solvents. Its molecular weight is 226.32.

Scientific Research Applications

Synthesis and Molecular Structure

• Synthesis Techniques : Tert-butyl 8-amino-3-azabicyclo[3.2.1]octane-3-carboxylate has been synthesized through various methods, including intramolecular lactonization reactions, which are crucial for creating cyclic amino acid esters (Moriguchi et al., 2014).
• Molecular Structure Analysis : The molecular structure of such compounds has been determined using techniques like single crystal X-ray diffraction analysis, revealing details like monoclinic space group and diastereomers ratios (Moriguchi et al., 2014).

Application in Compound Development

• Tropane Alkaloid Synthesis : This compound is used in the asymmetric synthesis of tropane alkaloids, like (+)-pseudococaine, illustrating its utility in creating complex organic molecules with potential pharmacological properties (Brock et al., 2012).
• Peptidomimetic Development : It serves as a building block in the synthesis of peptidomimetics, which are compounds mimicking the structure of peptides, essential for drug discovery (Mandal et al., 2005).

Exploration of Chemical Properties

• Study of Conformation and Reactivity : Research has delved into understanding the conformational properties and reactivity of compounds derived from this compound, which is critical for their application in complex chemical syntheses (Caputo et al., 2006).

Future Directions

The future directions for research on this compound are likely to continue focusing on its synthesis and potential applications in the production of tropane alkaloids. The enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold is a key area of interest.

Mechanism of Action

Target of Action

Tert-butyl 8-amino-3-azabicyclo[3.2.1]octane-3-carboxylate is a part of the family of tropane alkaloids . Tropane alkaloids are known for their wide array of interesting biological activities .

Mode of Action

The exact mode of action of Tert-butyl 8-amino-3-azabicyclo[32It’s known that tropane alkaloids, to which this compound belongs, have diverse biological activities .

Biochemical Pathways

The specific biochemical pathways affected by Tert-butyl 8-amino-3-azabicyclo[32Tropane alkaloids, the family to which this compound belongs, are known to interact with various biochemical pathways .

Result of Action

The specific molecular and cellular effects of Tert-butyl 8-amino-3-azabicyclo[32As a member of the tropane alkaloids family, it is known to have a wide array of interesting biological activities .